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Compound of Interest

Compound Name: N-Boc-2-chloroethylamine

Cat. No.: B130500

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols and logistical plans for the handling and disposal of
N-Boc-2-chloroethylamine (CAS 71999-74-1). The following procedures are designed to
minimize risk and ensure a safe laboratory environment.

N-Boc-2-chloroethylamine is classified as a hazardous substance. It is harmful if swallowed,
inhaled, or in contact with skin, and can cause severe skin burns and eye damage.[1][2]
Adherence to the following personal protective equipment (PPE) and handling protocols is

mandatory.

Chemical and Physical Properties

A summary of the key physical and chemical properties of N-Boc-2-chloroethylamine is
provided below.
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Property Value
CAS Number 71999-74-1
Molecular Formula C7H14CINO2

Molecular Weight 179.64 g/mol [1]
Appearance Liquid or Off-white solid
Boiling Point 75 °C at 8 mmHg
Density 1.07 g/cm3

Personal Protective Equipment (PPE)

The following PPE is required at all times when handling N-Boc-2-chloroethylamine.
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Protection Type

Specification

Rationale

Hand Protection

Double gloving with
chemotherapy-rated nitrile
gloves (ASTM D6978) or a
combination of nitrile inner
gloves and butyl rubber outer

gloves.

Provides robust protection
against a substance that is
harmful in contact with skin
and can cause severe burns.
Given the lack of specific
glove-resistance data, a
conservative approach is

necessary.

Eye and Face Protection

Chemical splash goggles and

a full-face shield.

Protects against splashes and
vapors that can cause severe

eye damage.[2]

Body Protection

A flame-resistant lab coat worn
over long-sleeved clothing,
and a chemically impervious

apron.

Prevents skin contact and

protects from splashes.[2]

Respiratory Protection

A NIOSH-approved respirator
is required. Work must be
conducted in a certified

chemical fume hood.

Protects against inhalation of

harmful vapors.[2]

Safe Handling and Operational Plan

1. Preparation:

e Ensure a certified chemical fume hood is operational.

» Verify that a safety shower and eyewash station are accessible and have been recently

tested.[2]

o Assemble all necessary equipment and reagents within the fume hood to minimize

movement of hazardous materials.

e Don all required PPE as specified in the table above before handling the chemical.
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. Handling:
Conduct all manipulations of N-Boc-2-chloroethylamine within the fume hood.
Avoid the formation of dust and aerosols.[2]
Use compatible labware (e.g., glass) and ensure it is free of contaminants.

In case of skin contact, immediately flush the affected area with copious amounts of water for
at least 15 minutes and seek medical attention.[2]

In case of eye contact, immediately flush the eyes with water for at least 15 minutes, holding
the eyelids open, and seek immediate medical attention.

. Spill Management:

In the event of a small spill within the fume hood, absorb the material with an inert, non-
combustible absorbent (e.g., vermiculite, sand).

Collect the contaminated absorbent material into a designated, sealed hazardous waste
container.

Decontaminate the spill area with a suitable solvent (e.g., isopropanol), followed by soap and
water.

For larger spills, evacuate the immediate area and follow your institution's emergency
procedures.

Disposal Plan

All waste containing N-Boc-2-chloroethylamine, including contaminated labware, absorbent
materials, and PPE, must be treated as hazardous waste.

o Solid Waste: Place contaminated gloves, absorbent materials, and other solid waste into a
clearly labeled, sealed hazardous waste container.

» Liquid Waste: Collect all liquid waste containing N-Boc-2-chloroethylamine in a designated,
sealed, and properly labeled hazardous waste container. Do not pour down the drain.[1]
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o Container Disposal: Empty containers should be triple-rinsed with a suitable solvent. The
rinsate must be collected as hazardous waste.

o Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Safe Handling Workflow
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Caption: Workflow for the safe handling and disposal of N-Boc-2-chloroethylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling N-
Boc-2-chloroethylamine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b130500#personal-protective-equipment-for-handling-
n-boc-2-chloroethylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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